Cas no 302904-15-0 (2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile)

• Product Name: 2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile
• CAS No: 302904-15-0
• MF: C₁₆H₁₁BrN₂O₂
• MW: 343.174742937088
• CID: 3054839
• PubChem ID: 2831075
• Update Time: 2025-04-21

2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile
• 2-amino-4-(3-bromophenyl)-7-hydroxy-4H-chromene-3-carbonitrile
• AKOS022007163
• AB00074626-01
• BRD-A19327359-001-01-8
• 302904-15-0
• STL379835
• CHEMBL3187621
• AKOS000409831
• Cambridge id 5154773
• CCG-115660
• 664-025-4

• Inchi： 1S/C16H11BrN2O2/c17-10-3-1-2-9(6-10)15-12-5-4-11(20)7-14(12)21-16(19)13(15)8-18/h1-7,15,20H,19H2
• InChI Key： VJWKHMRCIPDUDC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C#N)=C(N)OC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 342.00039Da
• Monoisotopic Mass: 342.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.3Ų